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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Violet 13 (C.I. 60725), a

synthetic anthraquinone dye known for its vibrant bluish-violet color. Primarily used as a

colorant in plastics, resins, and hydrocarbon-based products, its properties as a fat-soluble dye

(lysochrome) also lend it to potential applications in a research context. This document outlines

its chemical and physical properties, lists prominent commercial and research-grade suppliers,

and provides a detailed experimental protocol for its application in lipid staining.

Core Properties and Specifications
Solvent Violet 13 is an oil-soluble dye recognized by its CAS number 81-48-1.[1][2][3][4][5] It

is characterized by excellent heat resistance and lightfastness, making it suitable for high-

temperature processes such as coloring engineering plastics.[2][3][6] Chemically, it is identified

as 1-hydroxy-4-(p-tolylamino)anthraquinone.[1][5] While insoluble in water, it is soluble in

various organic solvents, including acetone, benzene, toluene, and xylene.[3][5][7][8]

The following table summarizes the key technical specifications for Solvent Violet 13,

compiled from various supplier data sheets.
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Property Value References

Identifier

CAS Number 81-48-1 [1][2][3][4][5]

C.I. Number 60725 (Solvent Violet 13) [2][5]

EC Number 201-353-5 [3][9]

Chemical

Molecular Formula C₂₁H₁₅NO₃ [1][4][5]

Molecular Weight ~329.35 g/mol [4][5][10][11]

Purity
≥90% to ≥99% (Varies by

grade)
[1][12][13]

Physical

Appearance Violet / Bluish-black powder [9][14][15][16]

Melting Point 187-189 °C [2][3]

Heat Resistance 260-300 °C (in Polystyrene) [2][3][14][15]

Light Fastness 6-8 (Scale of 1-8) [2][3][14][15]

Density ~1.35 g/cm³ [2][14]

Solubility (at 20°C)

Water Insoluble [3][5][6]

Acetone 1.3 g/L [2]

Dichloromethane 35 g/L [2]

Toluene (Methylbenzene) 7 g/L [2]

Commercial and Research-Grade Suppliers
Solvent Violet 13 is available from a range of global suppliers that cater to both industrial and

research needs. Purity and formulation can vary, so direct consultation with the supplier for
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certificates of analysis is recommended.

Key Suppliers Include:

Alfa Chemistry: Offers Solvent Violet 13 for research and experimental use.[4]

CymitQuimica: Provides various grades, including purities greater than 90% and 97%.[1]

Fineland Chem: Supplies CorSol® 3013, a premium grade for engineering plastics.[3]

Xcolor Pigment: A manufacturer providing the dye for plastics like polystyrene and ABS.[2]

Hangzhou Epsilon Chemical Co., Ltd.: Offers the dye under the name Transparent Violet B

for various resins and fibers.[14][17]

LEAPChem: A supplier of fine chemicals for research and development.[13]

Pylam Dyes: Provides the dye for coloring oils, waxes, petroleum products, and plastics.[18]

Online Marketplaces: Platforms like Echemi, Made-in-China.com, and ChemicalBook list

numerous certified manufacturers and distributors, often providing various grades and

quantities.[12][19][20]

Experimental Protocol: Neutral Lipid Staining in
Cells
The fat-soluble nature of Solvent Violet 13 makes it a candidate for lysochrome staining of

intracellular lipids, similar to more common dyes like Oil Red O and Sudan Black B.[21][22]

This technique relies on the dye's higher solubility in neutral lipids (e.g., triglycerides) than in its

solvent base, causing it to partition into and color lipid droplets.[22] The following is a detailed

methodology for staining neutral lipids in cultured cells, adapted from standard protocols for

lysochrome dyes.[22][23]

Materials:

Solvent Violet 13 powder
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99-100% Isopropanol

Phosphate-Buffered Saline (PBS)

10% Formalin or 4% Paraformaldehyde (Fixative)

Distilled Water (dH₂O)

Hematoxylin solution (for counterstaining, optional)

Aqueous mounting medium

Procedure:

Preparation of Staining Solution:

Stock Solution: Prepare a 0.3% (w/v) stock solution by dissolving 0.3 g of Solvent Violet
13 in 100 mL of 99% isopropanol. Stir overnight at room temperature to ensure complete

dissolution.

Working Solution: To prepare the working solution, mix 6 parts of the Solvent Violet 13
stock solution with 4 parts of distilled water. Let this solution stand for 15-20 minutes and

then filter it through a 0.2 µm syringe filter to remove any precipitate. The working solution

should be prepared fresh for each experiment.

Cell Preparation and Fixation:

Culture cells on glass coverslips in a petri dish or multi-well plate until they reach the

desired confluency.

Remove the culture medium and gently wash the cells twice with PBS.

Fix the cells by adding a 10% formalin solution and incubating for 30-60 minutes at room

temperature.

Discard the fixative and wash the cells twice with distilled water.

Staining:
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Remove the water and add 60% isopropanol to the cells for 5 minutes. This step helps to

differentiate the staining.

Remove the isopropanol and add the filtered Solvent Violet 13 working solution to

completely cover the cells.

Incubate for 15-20 minutes at room temperature.

Washing and Counterstaining:

Remove the staining solution and wash the cells 2-4 times with distilled water until excess

stain is no longer visible.

(Optional) For nuclear visualization, apply Hematoxylin solution for 1 minute, then rinse

thoroughly with tap water for 3-5 minutes.

Visualization:

Mount the coverslip onto a microscope slide using an aqueous mounting medium.

Visualize under a bright-field microscope. Neutral lipid droplets will appear as distinct

violet-blue structures within the cytoplasm. If counterstained, the nuclei will appear

blue/purple.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the lipid staining protocol.
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Workflow for Neutral Lipid Staining with Solvent Violet 13

Solution Preparation

Cell Processing

Staining Procedure
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Stain with Working Solution
(15-20 min)
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Visualize under Microscope

Click to download full resolution via product page

Workflow for Neutral Lipid Staining with Solvent Violet 13
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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